N-[2-(2,4-dichlorophenyl)ethyl]-2-(3-morpholinyl)acetamide hydrochloride

• IUPAC Name: N-[2-(2,4-dichlorophenyl)ethyl]-2-morpholin-3-ylacetamide
• InChI: InChI=1S/C14H18Cl2N2O2/c15-11-2-1-10(13(16)7-11)3-4-18-14(19)8-12-9-20-6-5-17-12/h1-2,7,12,17H,3-6,8-9H2,(H,18,19)
• InChI Key: NRWKVZJZPAMLLY-UHFFFAOYSA-N
• Canonical SMILES: C1COCC(N1)CC(=O)NCCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H18Cl2N2O2
• Molecular Weight: 317.2 g/mol

Description

N-[2-(2,4-dichlorophenyl)ethyl]-2-(3-morpholinyl)acetamide hydrochloride, commonly known as Diclazepam, is a chemical compound belonging to the benzodiazepine class of drugs. It is a research chemical and has not been approved for medical use. Diclazepam is known for its sedative and anxiolytic properties and is used in scientific research to study the effects of benzodiazepines on the central nervous system.

Mechanism of Action

Diclazepam acts on the GABA-A receptor, which is responsible for the inhibitory effects of benzodiazepines. It enhances the binding of GABA to the receptor, leading to an increase in the inhibitory effects of GABA. This results in sedative and anxiolytic effects.
Biochemical and Physiological Effects
Diclazepam has been found to have sedative and anxiolytic effects, similar to other benzodiazepines. It has also been found to have muscle relaxant and anticonvulsant effects. Diclazepam has been shown to increase the release of dopamine in the brain, which may contribute to its anxiolytic effects.

Advantages and Limitations for Lab Experiments

Diclazepam has several advantages for lab experiments, including its sedative and anxiolytic effects, which make it useful for studying the effects of benzodiazepines on the central nervous system. However, it also has limitations, including its potential for abuse and dependence, which must be taken into account when using it in lab experiments.

Future Directions

There are several future directions for research on Diclazepam, including studying its effects on different types of anxiety disorders and its potential for use in treating these disorders. Research could also focus on the development of new benzodiazepines with improved therapeutic properties and fewer side effects. Additionally, research could focus on the development of new methods for synthesizing Diclazepam and other benzodiazepines, which could lead to more efficient and cost-effective production methods.

Synthesis Methods

Diclazepam can be synthesized through various methods, including the reaction of 2-chlorobenzophenone with potassium cyanide, followed by reduction with lithium aluminum hydride. Another method involves the reaction of 2-chlorobenzophenone with ethyl magnesium bromide, followed by reaction with morpholine and acetic anhydride.

Scientific Research Applications

Diclazepam has been used in scientific research to study the effects of benzodiazepines on the central nervous system. It has been found to have sedative and anxiolytic properties, similar to other benzodiazepines. Diclazepam has also been used to study the effects of benzodiazepines on the GABA-A receptor, which is responsible for the inhibitory effects of benzodiazepines.